Cas no 32381-17-2 (methyl 2-amino-3-(1H-imidazol-4-yl)propanoate dihydrochloride)

• Product Name: methyl 2-amino-3-(1H-imidazol-4-yl)propanoate dihydrochloride
• CAS No: 32381-17-2
• MF: C₇H₁₃Cl₂N₃O₂
• MW: 242.103019475937
• CID: 3110462
• PubChem ID: 12658396
• Update Time: 2025-07-02

methyl 2-amino-3-(1H-imidazol-4-yl)propanoate dihydrochloride Chemical and Physical Properties

Names and Identifiers

• methyl 2-amino-3-(1H-imidazol-4-yl)propanoate dihydrochloride
• AT23782
• PD065118
• CS-0237991
• SY041785
• MFCD00078129
• MFCD00077128
• DB-055816
• methyl 2-amino-3-(1h-imidazol-4-yl)propanoate diHCl
• methyl 2-amino-3-(1H-imidazol-5-yl)propanoate;dihydrochloride
• methyl2-amino-3-(1H-imidazol-4-yl)propanoatedihydrochloride
• SY041520
• His-OMe dihydrochloride;Methyl L-histidinate dihydrochloride
• 32381-17-2
• METHYL DL-HISTIDINATE DIHYDROCHLORIDE
• EN300-18874
• METHYL HISTIDINATE DIHYDROCHLORIDE
• D-His-OMe.2HCl
• AKOS026744175
• l-his methyl ester dihydrochloride
• DB-050566
• SCHEMBL940526

• Inchi： 1S/C7H11N3O2.2ClH/c1-12-7(11)6(8)2-5-3-9-4-10-5;;/h3-4,6H,2,8H2,1H3,(H,9,10);2*1H
• InChI Key： DWAYENIPKPKKMV-UHFFFAOYSA-N
• SMILES： Cl.Cl.O(C)C(C(CC1=CN=CN1)N)=O

Computed Properties

• Exact Mass: 241.0384821Da
• Monoisotopic Mass: 241.0384821Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 163
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 81Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on methyl 2-amino-3-(1H-imidazol-4-yl)propanoate dihydrochloride

Methyl 2-amino-3-(1H-imidazol-4-yl)propanoate Dihydrochloride: A Comprehensive Overview

Methyl 2-amino-3-(1H-imidazol-4-yl)propanoate dihydrochloride (CAS no. 32381-17-2) is a significant compound in the field of pharmaceutical chemistry, exhibiting a unique molecular structure that has garnered considerable attention for its potential applications in drug development. This compound, characterized by its dihydrochloride salt form, combines an amino acid derivative with an imidazole moiety, making it a versatile intermediate in synthetic chemistry and a promising candidate for various biological assays.

The molecular framework of methyl 2-amino-3-(1H-imidazol-4-yl)propanoate dihydrochloride consists of a propanoate backbone substituted with an amino group at the second position and an imidazole ring at the third position. The presence of the imidazole group introduces a nitrogen-rich heterocyclic system, which is known to enhance binding affinity and selectivity in drug-target interactions. This feature makes the compound particularly interesting for the design of small-molecule inhibitors targeting enzymes and receptors involved in critical biological pathways.

In recent years, there has been growing interest in exploring the pharmacological properties of imidazole derivatives due to their broad spectrum of biological activities. Studies have demonstrated that imidazole-based compounds can modulate various cellular processes, including enzyme inhibition, receptor binding, and antioxidant effects. The incorporation of an amino acid derivative into the imidazole scaffold in methyl 2-amino-3-(1H-imidazol-4-yl)propanoate dihydrochloride further expands its potential therapeutic applications by enhancing its solubility and bioavailability.

One of the most compelling aspects of this compound is its role as a building block in the synthesis of more complex pharmacophores. Researchers have leveraged its structural features to develop novel molecules with enhanced pharmacokinetic profiles and improved target specificity. For instance, derivatives of methyl 2-amino-3-(1H-imidazol-4-yl)propanoate dihydrochloride have been investigated for their potential in treating inflammatory diseases, neurodegenerative disorders, and infectious diseases. The dihydrochloride salt form also contributes to better crystallinity and stability, facilitating its use in both laboratory research and industrial-scale synthesis.

The chemical synthesis of methyl 2-amino-3-(1H-imidazol-4-yl)propanoate dihydrochloride involves multi-step reactions that require precise control over reaction conditions to ensure high yield and purity. The process typically begins with the condensation of appropriate precursors to form the imidazole ring, followed by functional group transformations to introduce the amino acid moiety. The final step involves salt formation with hydrochloric acid to yield the dihydrochloride salt, which is then purified through recrystallization or other chromatographic techniques.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of methyl 2-amino-3-(1H-imidazol-4-yl)propanoate dihydrochloride with greater accuracy before conducting expensive wet-lab experiments. Molecular docking studies have identified potential binding pockets on target proteins where this compound could interact effectively. These computational insights have guided experimental efforts toward optimizing lead compounds for clinical development.

In clinical research, methyl 2-amino-3-(1H-imidazol-4-yl)propanoate dihydrochloride has been evaluated in preclinical models for its efficacy against various diseases. Preliminary results suggest that it exhibits inhibitory activity against key enzymes involved in cancer progression and inflammation. Additionally, its ability to cross the blood-brain barrier has opened new avenues for treating central nervous system disorders. While further studies are needed to fully understand its therapeutic potential, these early findings are encouraging for future drug development efforts.

The industrial significance of this compound cannot be overstated. Its synthesis provides a valuable platform for producing analogs with tailored properties for specific therapeutic applications. Pharmaceutical companies are increasingly interested in licensing or developing proprietary derivatives based on this scaffold due to its proven biological activity and synthetic accessibility. As research continues to uncover new uses for imidazole derivatives, the demand for high-quality sources of methyl 2-amino-3-(1H-imidazol-4-yl)propanoate dihydrochloride is expected to grow.

The environmental impact of producing and handling this compound is also a consideration in its development. Efforts are being made to optimize synthetic routes to minimize waste and reduce energy consumption without compromising yield or purity. Sustainable practices are becoming integral to pharmaceutical manufacturing, ensuring that compounds like methyl 2-amino-3-(1H-imidazol-4-yl)propanoate dihydrochloride are produced responsibly while maintaining high standards of quality control.

In conclusion, methyl 2-amino-3-(1H-imidazol-4-yl)propanoate dihydrochloride (CAS no. 32381-17-2) represents a promising compound with diverse applications in pharmaceutical research and development. Its unique structural features make it an excellent candidate for designing novel therapeutics targeting various diseases. As ongoing research continues to uncover new insights into its pharmacological properties, this compound is poised to play a significant role in future medical advancements.